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Compound of Interest

Compound Name: Lochnerine

Cat. No.: B1675002

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper
disposal of Lochnerine. The following procedural guidance is designed to ensure the safe
handling and disposal of this compound in a laboratory setting, aligning with best practices for
chemical safety and environmental protection.

Immediate Safety and Handling Precautions

Given that specific toxicity data for Lochnerine is not readily available, it must be handled with
the utmost caution, treating it as a potent and hazardous substance. Lochnerine is classified
as a vinca alkaloid, a class of compounds known for their cytotoxic and neurotoxic properties.
Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield must be worn at all times when
handling Lochnerine.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Ensure to
check the glove manufacturer's specifications for compatibility.

» Body Protection: A laboratory coat must be worn. For larger quantities or when there is a risk
of splashing, a chemical-resistant apron is recommended.
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge should be used.

Engineering Controls:

 All handling of Lochnerine, including weighing and solution preparation, should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

Lochnerine Waste Disposal Protocol

The disposal of Lochnerine and any materials contaminated with it must be managed as
hazardous chemical waste. Cross-contamination of waste streams must be avoided.

Experimental Protocol: Waste Segregation and Collection

o Waste Identification: All waste materials containing Lochnerine, including the pure
compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves, bench paper),
and any spill cleanup materials, must be designated as "Hazardous Chemical Waste."

o Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with Lochnerine in a dedicated,
puncture-resistant, and clearly labeled hazardous waste container. This includes unused
Lochnerine powder, contaminated gloves, and disposable labware.

o Liquid Waste: Collect all liquid waste containing Lochnerine in a separate, leak-proof, and
shatter-resistant hazardous waste container (e.g., a coated glass or polyethylene bottle).
Do not mix Lochnerine waste with other chemical waste streams unless compatibility has
been confirmed.

o Sharps Waste: Any sharp objects contaminated with Lochnerine, such as needles or
broken glass, must be placed in a designated sharps container that is also labeled as
hazardous chemical waste.

» Container Labeling: Each hazardous waste container must be clearly and accurately labeled
with the following information:

o The words "Hazardous Waste"
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o The full chemical name: "Lochnerine”
o CAS Number: 522-47-4
o An indication of the hazards (e.qg., "Toxic," "Cytotoxic")

o The accumulation start date

e Waste Accumulation and Storage:

o Store all Lochnerine hazardous waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory.

o The SAA should be in a well-ventilated area, away from general laboratory traffic.
o Ensure all waste containers are tightly sealed to prevent leaks or spills.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Provide the EHS department with a complete inventory of the waste, including the
chemical name and quantity.

o Follow all institutional procedures for the final disposal of the hazardous waste.
Professional disposal by a licensed hazardous waste management company is mandatory,
typically involving high-temperature incineration.

Quantitative Data Summary

While specific quantitative toxicity data for Lochnerine is limited in publicly available safety
data sheets, the following table summarizes the available information. The absence of data
underscores the need for a conservative and cautious approach to handling and disposal.
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Data Point

Value

Source

Acute Oral Toxicity (LD50)

No data available

[1]

Acute Dermal Toxicity (LD50)

No data available

Acute Inhalation Toxicity
(LC50)

No data available

Toxicity to Fish

No data available

[1]

Toxicity to Daphnia

No data available

[1]

Toxicity to Algae

No data available

[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Lochnerine.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.guidechem.com/msds/522-47-4.html
https://www.guidechem.com/msds/522-47-4.html
https://www.guidechem.com/msds/522-47-4.html
https://www.guidechem.com/msds/522-47-4.html
https://www.benchchem.com/product/b1675002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation & Handling
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Lochnerine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Lochnerine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675002#lochnerine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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